2-hydroxy-3-{5-hydroxy-8-[(3E)-4-[8'-hydroxy-6'-(1-hydroxy-3-{11-methyl-1,7-dioxaspiro[5.5]undecan-2-yl}butyl)-7'-methylidene-hexahydro-3'H-spiro[oxolane-2,2'-pyrano[3,2-b]pyran]-5-yl]but-3-en-2-yl]-10-methyl-1,7-dioxaspiro[5.5]undec-10-en-2-yl}-2-methylpropanoic acid

• Molecular Formula: C44H68O13
• Molecular Weight: 805 g/mol
• IUPAC Name: 2-hydroxy-3-[11-hydroxy-2-[(E)-4-[4-hydroxy-2-[1-hydroxy-3-(11-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-methylpropanoic acid
• InChI: InChI=1S/C44H68O13/c1-25-21-35(56-44(23-25)36(46)14-13-31(54-44)24-41(6,50)40(48)49)26(2)11-12-30-15-18-42(53-30)19-16-34-39(57-42)37(47)29(5)38(52-34)32(45)22-27(3)33-10-7-17-43(55-33)28(4)9-8-20-51-43/h11-12,23,26-28,30-39,45-47,50H,5,7-10,13-22,24H2,1-4,6H3,(H,48,49)/b12-11+
• InChI Key: BRFKTXCAUCYQBT-VAWYXSNFSA-N
• Isomeric SMILES: CC1CCCOC12CCCC(O2)C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)/C=C/C(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)O)O)O)C)O)O
• SMILES: CC1CCCOC12CCCC(O2)C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)O)O)O)C)O)O
• melting_point: 128-130°C
• physical_description: Solid
• synonyms: dinophysistoxin 2; dinophysistoxin-2; DTX-2; DTX2

Description

Dinophysistoxin 2, also known as dtx-2, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. Dinophysistoxin 2 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinophysistoxin 2 is primarily located in the membrane (predicted from logP). Outside of the human body, dinophysistoxin 2 can be found in mollusks. This makes dinophysistoxin 2 a potential biomarker for the consumption of this food product.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research shows various methods for synthesizing compounds related to 2-hydroxy-3-{5-hydroxy-8-[...] acid. For instance, 5-Hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones have been synthesized from 2-benzenesulfonyltetrahydropyrans and 5-hydroxybutenolides, indicating the potential for complex spirocyclic structures in synthetic chemistry (Baylis et al., 1993).
• X-Ray Crystallography : The compound's structural analysis has been enhanced through X-ray crystallography. This is evident in studies like the crystal structure determination of specific spirocyclic compounds, which aids in understanding the spatial arrangement of molecules (Brimble et al., 1997).

Chemical Ecology and Biological Studies

• Insect Pheromones : Compounds structurally similar to 2-hydroxy-3-{5-hydroxy-8-[...] acid, like 1,7-dioxaspiro[5.5]undecane, have been identified as major components in insect pheromones, particularly in fruit flies. This finding is significant for chemical ecology and understanding insect communication (Krohn et al., 1991).